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Compound of Interest

Compound Name: 9-Formyl-8-julolidinol

CAS No.: 63149-33-7

Cat. No.: B1220926

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 9-
Formyl-8-julolidinol (also known as 8-hydroxy-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-

ij]quinoline-9-carbaldehyde), a versatile building block in the synthesis of fluorescent probes

and other advanced materials. This document collates available quantitative spectroscopic data

and presents detailed experimental protocols for its characterization.

Core Spectroscopic Data
The following tables summarize the key spectroscopic data for 9-Formyl-8-julolidinol,
providing a reference for its structural and electronic properties.
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Physical and Chemical Properties

Chemical Formula C₁₃H₁₅NO₂[1]

Molecular Weight 217.26 g/mol [1]

CAS Number 63149-33-7

Appearance Pale green powder[2]

Melting Point 72-74 °C[3]

Crystallographic Data

Crystal System Monoclinic

Space Group P 1 21/c 1

a (Å) 8.546

b (Å) 9.137

c (Å) 13.662

α (°) 90

β (°) 95.984

γ (°) 90

Volume (Å³) 1060.5

Z 4

Crystal data obtained from the work of Faizi, et

al. (2017).[1][4]

Due to the focus of published research on its use as a synthetic intermediate, comprehensive

quantitative data for UV-Vis absorption, fluorescence, and detailed peak assignments for NMR,

MS, and IR are not readily available in the literature. The following sections provide information

on the available qualitative data and general experimental protocols.
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Spectroscopic Analysis Workflow
The following diagram illustrates a typical workflow for the complete spectroscopic

characterization of 9-Formyl-8-julolidinol.
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Caption: Workflow for the synthesis, purification, and spectroscopic analysis of 9-Formyl-8-
julolidinol.

Experimental Protocols
Detailed experimental protocols for the synthesis and spectroscopic characterization of 9-
Formyl-8-julolidinol are provided below, based on available literature.
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Synthesis of 9-Formyl-8-julolidinol
The synthesis of 9-Formyl-8-julidinol is typically achieved through the Vilsmeier-Haack reaction,

starting from 8-hydroxyjulolidine.

Materials:

8-Hydroxyjulolidine

N,N-Dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Toluene

Ethyl acetate

Silica gel for column chromatography

Procedure:

A solution of phosphorus oxychloride in DMF is prepared at low temperature (typically 0-5

°C).

A solution of 8-hydroxyjulolidine in DMF is added dropwise to the Vilsmeier reagent.

The reaction mixture is stirred at room temperature and then heated to ensure complete

reaction.

The reaction is quenched by the addition of water.

The product is extracted with an organic solvent, such as ethyl acetate.

The organic layer is washed, dried, and concentrated under reduced pressure.

The crude product is purified by silica gel column chromatography using a mixture of toluene

and ethyl acetate as the eluent to yield pure 9-Formyl-8-julolidinol.
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Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A standard NMR spectrometer (e.g., 400 or 500 MHz) is used.

Sample Preparation: The sample is dissolved in a deuterated solvent, typically chloroform-d

(CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

Data Acquisition: ¹H and ¹³C NMR spectra are acquired at room temperature. Standard pulse

programs are used.

Data Analysis: Chemical shifts are reported in parts per million (ppm) relative to

tetramethylsilane (TMS) as an internal standard. Coupling constants (J) are reported in Hertz

(Hz).

Mass Spectrometry (MS)

Instrumentation: A mass spectrometer equipped with an appropriate ionization source, such

as electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS), is

used.

Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or

acetonitrile) for ESI-MS or prepared according to the requirements for GC-MS.

Data Acquisition: The mass spectrum is recorded over a suitable m/z range.

Data Analysis: The molecular ion peak ([M]⁺ or [M+H]⁺) is identified to confirm the molecular

weight. The fragmentation pattern can be analyzed to further support the structure.

Infrared (IR) Spectroscopy

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used.

Sample Preparation: The sample can be analyzed as a KBr pellet or using an attenuated

total reflectance (ATR) accessory.

Data Acquisition: The IR spectrum is typically recorded from 4000 to 400 cm⁻¹.
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Data Analysis: The frequencies of the absorption bands are reported in wavenumbers

(cm⁻¹). Characteristic peaks for the functional groups (e.g., O-H, C=O, C-N, aromatic C-H)

are identified.

UV-Visible (UV-Vis) Absorption Spectroscopy

Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

Sample Preparation: A dilute solution of the compound is prepared in a UV-grade solvent

(e.g., ethanol, acetonitrile, or dichloromethane).

Data Acquisition: The absorption spectrum is recorded over a relevant wavelength range

(e.g., 200-800 nm).

Data Analysis: The wavelength of maximum absorption (λmax) is determined. For

quantitative analysis, the molar absorptivity (ε) can be calculated using the Beer-Lambert

law.

Fluorescence Spectroscopy

Instrumentation: A spectrofluorometer is used.

Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent. The

absorbance of the solution at the excitation wavelength should be low (typically < 0.1) to

avoid inner filter effects.

Data Acquisition: The emission spectrum is recorded by exciting the sample at or near its

λmax. An excitation spectrum can also be recorded.

Data Analysis: The wavelength of maximum emission (λem) is determined. The Stokes shift

is calculated as the difference between the λmax of emission and absorption. The

fluorescence quantum yield (Φ) can be determined relative to a standard fluorophore.

X-ray Crystallography

Instrumentation: A single-crystal X-ray diffractometer is used.
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Sample Preparation: Single crystals of suitable quality are grown by slow evaporation of a

solvent from a concentrated solution of the compound.

Data Collection and Structure Refinement: The crystal is mounted on the diffractometer, and

diffraction data are collected. The crystal structure is solved and refined using specialized

software.

Data Analysis: The analysis provides precise bond lengths, bond angles, and information

about the crystal packing and intermolecular interactions.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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